molecular formula C10H8BrN3 B6166434 6-bromo-3-methyl-4-(pyridin-4-yl)pyridazine CAS No. 1511243-63-2

6-bromo-3-methyl-4-(pyridin-4-yl)pyridazine

Cat. No. B6166434
CAS RN: 1511243-63-2
M. Wt: 250.1
InChI Key:
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Description

6-bromo-3-methyl-4-(pyridin-4-yl)pyridazine (6-Br-3-M-4-(Pyr-4-yl)Pyr) is a heterocyclic compound belonging to the pyridazine family. It is a colorless, crystalline solid and is known for its high solubility in water. This compound is widely used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been used as a precursor for other compounds, such as 2-trifluoromethyl-6-chloro-3-methyl-4-(pyridin-4-yl)pyridazine.

Scientific Research Applications

6-Br-3-M-4-(Pyr-4-yl)Pyr has a wide range of scientific research applications. It has been used in the synthesis of a variety of pharmaceuticals, agrochemicals, and dyes. It has also been used as a precursor for other compounds, such as 2-trifluoromethyl-6-chloro-3-methyl-4-(pyridin-4-yl)pyridazine. Additionally, this compound has been used in the synthesis of a variety of organic compounds, including polymers, polyesters, and polyamides.

Mechanism of Action

The mechanism of action of 6-Br-3-M-4-(Pyr-4-yl)Pyr is not well understood. However, it is believed that the compound undergoes a series of reactions in the presence of an acid, such as hydrochloric acid, to produce a variety of products. These products can then be used in the synthesis of various organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Br-3-M-4-(Pyr-4-yl)Pyr are not well understood. However, it is believed that this compound may have a variety of biological effects. For example, it has been shown to inhibit the growth of certain bacteria, fungi, and viruses. Additionally, it has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Br-3-M-4-(Pyr-4-yl)Pyr in laboratory experiments include its relatively low cost, its high solubility in water, and its easy synthesis. Additionally, its wide range of applications makes it a versatile compound for use in a variety of experiments. The main limitation of this compound is its lack of understanding of its mechanism of action.

Future Directions

The future directions for the use of 6-Br-3-M-4-(Pyr-4-yl)Pyr include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of pharmaceuticals, agrochemicals, and dyes. Additionally, further research into its use as a precursor for other compounds, such as 2-trifluoromethyl-6-chloro-3-methyl-4-(pyridin-4-yl)pyridazine, is needed. Additionally, research into its potential use as a polymerization catalyst and its potential applications in the synthesis of polymers, polyesters, and polyamides is needed. Finally, further research into its potential use as a drug delivery system is needed.

Synthesis Methods

The synthesis of 6-Br-3-M-4-(Pyr-4-yl)Pyr can be achieved through a variety of methods. The most common method involves the reaction of 3-methyl-4-(pyridin-4-yl)pyridazine with bromine in an aqueous solution of sodium hydroxide. This reaction produces 6-Br-3-M-4-(Pyr-4-yl)Pyr as a white solid. This method is simple, efficient and cost-effective.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-3-methyl-4-(pyridin-4-yl)pyridazine involves the reaction of 4-cyanopyridine with 2-bromo-3-methylpyridazine in the presence of a base to form the intermediate 6-bromo-3-methyl-4-(pyridin-4-yl)pyridazine-1-carbonitrile. This intermediate is then reduced using a reducing agent to yield the final product.", "Starting Materials": [ "4-cyanopyridine", "2-bromo-3-methylpyridazine", "Base", "Reducing agent" ], "Reaction": [ "Step 1: 4-cyanopyridine is reacted with 2-bromo-3-methylpyridazine in the presence of a base to form the intermediate 6-bromo-3-methyl-4-(pyridin-4-yl)pyridazine-1-carbonitrile.", "Step 2: The intermediate is then reduced using a reducing agent such as lithium aluminum hydride or sodium borohydride to yield the final product, 6-bromo-3-methyl-4-(pyridin-4-yl)pyridazine." ] }

CAS RN

1511243-63-2

Molecular Formula

C10H8BrN3

Molecular Weight

250.1

Purity

95

Origin of Product

United States

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